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Compound of Interest

Compound Name: Thiometon sulfoxide

CAS No.: 2703-37-9

Cat. No.: B104511

Get Quote

This guide provides a comprehensive technical overview of Thiometon sulfoxide, a significant

metabolite of the organophosphate insecticide Thiometon. Designed for researchers, scientists,

and professionals in drug development and environmental analysis, this document delves into

the chemical identity, properties, toxicological significance, and analytical methodologies

pertinent to this compound.

Chemical Identity and Structure
Thiometon sulfoxide is systematically identified by the International Union of Pure and

Applied Chemistry (IUPAC) as 2-ethylsulfinylethylsulfanyl-dimethoxy-sulfanylidene-λ⁵-

phosphane[1][2]. It is a racemic mixture[3].
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Identifier Value Source

IUPAC Name

2-ethylsulfinylethylsulfanyl-

dimethoxy-sulfanylidene-λ⁵-

phosphane

[1][2]

CAS Number 2703-37-9 [1][4]

Molecular Formula C₆H₁₅O₃PS₃ [1][2][3][4]

Molecular Weight 262.35 g/mol [2][3]

InChI

InChI=1S/C6H15O3PS3/c1-4-

13(7)6-5-12-10(11,8-2)9-3/h4-

6H2,1-3H3

[1][2][3][5]

SMILES CCS(=O)CCSP(=S)(OC)OC [1][2][5]

Below is a diagram illustrating the chemical structure of Thiometon sulfoxide.

Caption: Chemical structure of Thiometon sulfoxide.

Physicochemical and Toxicological Profile
Thiometon sulfoxide is a metabolite of the systemic insecticide and acaricide, Thiometon[6]

[7]. The parent compound, Thiometon, functions by inhibiting acetylcholinesterase (AChE), an

essential enzyme in the nervous system of insects[8][9]. The metabolic conversion of

Thiometon to its sulfoxide and sulfone derivatives is a critical aspect of its toxicological profile,

as these metabolites also exhibit insecticidal activity[10].

Physicochemical Properties
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Property Value Source

Physical State

Not specified, though likely a

liquid or solid at room

temperature.

Storage Temperature -20°C [2][6]

Purity (as a reference

standard)
>95% (HPLC) [2]

Toxicological Information
Thiometon sulfoxide is classified as highly toxic. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals includes the following hazard statements for this

compound:

H300: Fatal if swallowed[1][4]

H310: Fatal in contact with skin[1]

H330: Fatal if inhaled[1]

H411: Toxic to aquatic life with long lasting effects[1]

As a metabolite of an organophosphate pesticide, its primary mechanism of toxicity is the

inhibition of acetylcholinesterase[6][7]. This leads to an accumulation of the neurotransmitter

acetylcholine, resulting in overstimulation of the nervous system.

The metabolic pathway from Thiometon to Thiometon sulfoxide and subsequently to

Thiometon sulfone is a key consideration in residue analysis for food safety. Regulatory limits

often refer to the sum of thiometon, thiometon sulfoxide, and thiometon sulfone, determined

as thiometon sulfone and expressed as thiometon[11].

Thiometon
(Parent Insecticide)

Thiometon Sulfoxide
(Active Metabolite)

Oxidation

Thiometon Sulfone
(Active Metabolite)Oxidation

Hydrolysis Products
(Inactive)
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Caption: Simplified metabolic pathway of Thiometon.

Synthesis and Formation
Thiometon sulfoxide is formed in biological systems (plants, insects, and mammals) and in

the environment through the oxidation of the parent compound, Thiometon[12]. Commercially,

Thiometon is produced via a multi-step synthesis, and its subsequent metabolism leads to the

formation of the sulfoxide[8]. For research and analytical purposes, Thiometon sulfoxide is

available as a neat chemical or in solution from various chemical suppliers[2][13].

Analytical Methodologies
The detection and quantification of Thiometon sulfoxide are crucial for monitoring pesticide

residues in food and the environment. Due to its polarity and potential for thermal degradation,

analytical methods must be chosen carefully.

Sample Preparation
A generic sample preparation workflow for the analysis of Thiometon and its metabolites in

agricultural products often involves:

Extraction: The sample is homogenized and extracted with a suitable organic solvent, such

as acetone or acetonitrile[11][14].

Clean-up: The crude extract is then purified to remove interfering matrix components. This

can be achieved using solid-phase extraction (SPE) with cartridges like graphitized carbon

black/ethylenediamine-N-propylsilanized silica gel[14].

Concentration: The cleaned-up extract is concentrated to a small volume before analysis.

Instrumental Analysis
Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry

(MS) are the most common techniques for the analysis of Thiometon sulfoxide.
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Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used method for the

analysis of organophosphate pesticides and their metabolites[15]. However, for sulfoxides,

derivatization may be necessary to improve thermal stability and chromatographic

performance. The analytical method for residue analysis often involves an oxidation step to

convert both Thiometon and Thiometon sulfoxide to the more stable Thiometon sulfone,

which is then quantified[11].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is

particularly well-suited for the analysis of polar and thermally labile compounds like

Thiometon sulfoxide, as it avoids the high temperatures of the GC inlet[14].

Example LC-MS/MS Protocol Outline
Chromatographic Separation:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like

formic acid or ammonium acetate to improve ionization.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in positive mode is common for

organophosphates.

Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity,

monitoring specific precursor-to-product ion transitions for Thiometon sulfoxide.
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Caption: General workflow for the analysis of Thiometon sulfoxide.

Conclusion
Thiometon sulfoxide is a biologically active and toxicologically significant metabolite of the

insecticide Thiometon. A thorough understanding of its chemical properties, metabolic fate, and

analytical behavior is essential for professionals in environmental science, food safety, and
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toxicology. The methodologies outlined in this guide provide a framework for the reliable

identification and quantification of this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b104511?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Thiometon-sulfoxide
https://www.lgcstandards.com/US/en/p/TRC-T344675
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BN553M4R6Y
https://www.echemi.com/products/pid_Seven17797-thiometon-sulfoxide.html
https://pubchemlite.lcsb.uni.lu/e/compound/75917
https://www.usbio.net/biochemicals/467544/Thiometon-Sulfoxide
https://theclinivex.com/thiometon-sulfoxide.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/639.htm
https://cymitquimica.com/cas/640-15-3/
https://www.inchem.org/documents/jmpr/jmpmono/v069pr29.htm
https://www.inchem.org/documents/jmpr/jmpmono/v079pr42.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/976.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Thiometonsulfoxide_Cyclohexane.htm
https://www.mhlw.go.jp/content/001110676.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp49-c7.pdf
https://www.benchchem.com/product/b104511/docs#an-in-depth-technical-guide-to-thiometon-sulfoxide
https://www.benchchem.com/product/b104511/docs#an-in-depth-technical-guide-to-thiometon-sulfoxide
https://www.benchchem.com/product/b104511/docs#an-in-depth-technical-guide-to-thiometon-sulfoxide
https://www.benchchem.com/product/b104511/docs#an-in-depth-technical-guide-to-thiometon-sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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